![molecular formula C21H17ClN2O4 B4284560 N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide](/img/structure/B4284560.png)
N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide
Overview
Description
N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide, also known as CBH, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of hydrazones and has been found to exhibit a wide range of biological activities. In
Mechanism of Action
The mechanism of action of N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways such as the NF-κB pathway, PI3K/Akt pathway, and MAPK pathway. This compound has also been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in various diseases such as cancer, diabetes, and cardiovascular diseases. This compound has also been shown to regulate glucose metabolism and improve insulin sensitivity, which makes it a potential therapeutic agent for diabetes.
Advantages and Limitations for Lab Experiments
N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has several advantages for lab experiments. It is a stable compound and can be easily synthesized in large quantities. It exhibits potent biological activities at low concentrations, which makes it a cost-effective compound for research. However, this compound has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer in vivo. Also, the mechanism of action of this compound is not fully understood, which makes it challenging to design experiments to elucidate its biological activities.
Future Directions
N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has shown promising results in preclinical studies for its potential therapeutic applications. However, further research is required to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical trials. Some of the future directions for this compound research include:
1. Elucidating the mechanism of action of this compound in various diseases.
2. Investigating the pharmacokinetics and pharmacodynamics of this compound in vivo.
3. Evaluating the safety and efficacy of this compound in clinical trials.
4. Developing novel analogs of this compound with improved solubility and potency.
5. Exploring the potential of this compound in combination with other drugs for synergistic effects.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential therapeutic applications in various diseases. It exhibits potent antioxidant, anti-inflammatory, and anti-tumor activities. The synthesis method of this compound is relatively simple, and it has several advantages for lab experiments. However, further research is required to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical trials. This compound has several future directions for research, and it is an exciting compound to explore for its potential therapeutic applications.
Scientific Research Applications
N'-{2-[(2-chlorobenzyl)oxy]benzylidene}-3,5-dihydroxybenzohydrazide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. It has been found to exhibit potent antioxidant, anti-inflammatory, and anti-tumor activities. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Properties
IUPAC Name |
N-[(E)-[2-[(2-chlorophenyl)methoxy]phenyl]methylideneamino]-3,5-dihydroxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O4/c22-19-7-3-1-6-15(19)13-28-20-8-4-2-5-14(20)12-23-24-21(27)16-9-17(25)11-18(26)10-16/h1-12,25-26H,13H2,(H,24,27)/b23-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWPFJIYJAKCXEE-FSJBWODESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=CC=CC=C2C=NNC(=O)C3=CC(=CC(=C3)O)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)COC2=CC=CC=C2/C=N/NC(=O)C3=CC(=CC(=C3)O)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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